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Compound of Interest

Compound Name:

4-Acetamido-4'-

isothiocyanatostilbene-2,2'-

disulfonic Acid, Sodium Salt

Cat. No.: B043327 Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) to assist you in successfully dissolving SITS (4-Acetamido-4'-isothiocyanatostilbene-

2,2'-disulfonic acid) powder for the preparation of stock solutions for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is SITS and what is its molecular weight?

SITS is the common abbreviation for 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic acid.

It is a fluorescent dye commonly used in research to label cell membranes and inhibit anion

transport. The molecular weight of the disodium salt of SITS on an anhydrous basis is 498.46

g/mol .

Q2: What solvents can be used to dissolve SITS powder?

SITS disodium salt is soluble in both Dimethyl Sulfoxide (DMSO) and water.

Q3: What is the solubility of SITS in different solvents?

Quantitative solubility data for SITS is crucial for preparing appropriate stock solutions. The

table below summarizes the known solubility of SITS disodium salt.
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Solvent Solubility
Molar Concentration
Equivalent

DMSO 250 mg/mL[1] ~501.5 mM[1]

Water Soluble Not specified

Note: The exact solubility in aqueous buffers may vary depending on the buffer composition,

pH, and temperature.

Q4: How should SITS powder and stock solutions be stored?

For long-term stability, SITS powder should be stored at -20°C. Stock solutions, particularly

those made with DMSO, should be aliquoted into single-use volumes to avoid repeated freeze-

thaw cycles and stored at -20°C or -80°C, protected from light.

Experimental Protocol: Preparing a SITS Stock
Solution
This section provides a detailed methodology for preparing a 10 mM stock solution of SITS in

DMSO.

Materials:

SITS (disodium salt) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:
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Pre-weighing Preparation: Allow the SITS powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing SITS Powder: Carefully weigh out the desired amount of SITS powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

approximately 4.98 mg of SITS disodium salt (anhydrous).

Dissolution in DMSO:

Add the weighed SITS powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 4.98 mg of

SITS, you would add 1 mL of DMSO.

Cap the tube securely.

Mixing: Vortex the solution until the SITS powder is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary. Visually inspect the solution to ensure

no solid particles remain.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Troubleshooting Guide
Encountering issues when dissolving SITS powder is not uncommon. This guide addresses

specific problems you might face during your experiments.

Q5: The SITS powder is not dissolving completely in the aqueous buffer. What can I do?

Increase pH: The solubility of stilbene derivatives with sulfonic acid groups can be pH-

dependent. Increasing the pH of the buffer may enhance solubility.

Gentle Heating: Gently warming the solution can increase the solubility of SITS. However, be

cautious as excessive heat may degrade the compound.
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Sonication: Using a sonicator can help break up powder aggregates and facilitate

dissolution.

Start with a Concentrated Stock in DMSO: Prepare a high-concentration stock solution in

DMSO (e.g., 250 mg/mL) and then dilute it into your aqueous experimental buffer.[1] Ensure

the final DMSO concentration is compatible with your experimental system.

Q6: My SITS solution appears cloudy or has precipitates after dilution into a physiological

buffer.

This is likely due to the SITS precipitating out of the solution when the solvent environment

changes from DMSO to an aqueous buffer.

Stepwise Dilution: Instead of a single large dilution, try a serial dilution approach. This

gradual change in solvent composition can sometimes prevent precipitation.

Lower Final Concentration: The concentration of SITS in your final working solution may be

above its solubility limit in that specific buffer. Try preparing a more dilute working solution.

Buffer Composition: Certain salts in physiological buffers can interact with SITS and reduce

its solubility. If possible, test different buffer compositions. For example, some precipitation

issues are more common with phosphate buffers compared to bicarbonate buffers in the

presence of organic solvents.[2]

Q7: My S-I-T-S stock solution has changed color. Is it still usable?

A significant color change may indicate degradation of the fluorescent dye. It is recommended

to prepare a fresh stock solution to ensure the integrity of your experimental results. To

minimize degradation, always store SITS solutions protected from light and at the

recommended low temperatures.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for preparing a SITS stock solution.
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Workflow for preparing SITS stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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